Cas no 1688686-12-5 (2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-2-Methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure ensures improved handling and storage compared to boronic acids. The trifluoromethyl and methoxy substituents enhance its reactivity and selectivity in aryl-aryl bond formations, making it valuable in pharmaceutical and agrochemical synthesis. The tetramethyl backbone contributes to steric protection, reducing unwanted side reactions. This compound is particularly useful in constructing complex molecules requiring precise functional group compatibility. Its high purity and consistent performance make it a reliable choice for advanced organic synthesis applications.

2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1688686-12-5 structure

Product Name:2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1688686-12-5

MF:C₁₄H₁₈BF₃O₃

MW:302.097135066986

MDL:MFCD22414483

CID:4764455

PubChem ID:121229114

Update Time:2026-02-26

2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-5-(trifluoromethyl)phenylboronic acidpinacol ester
- 2-(2-Methoxy-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD22414483
- Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-8-9(14(16,17)18)6-7-11(10)19-5/h6-8H,1-5H3
- InChI Key： YYYBQKWUMWLBNY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 368
Topological Polar Surface Area: 27.7

2-2-methoxy-5-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-23704489-0.05g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	0.05g	$42.0	2024-06-19
Enamine	EN300-23704489-0.1g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	0.1g	$66.0	2024-06-19
Enamine	EN300-23704489-0.25g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	0.25g	$92.0	2024-06-19
Enamine	EN300-23704489-0.5g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	0.5g	$175.0	2024-06-19
Enamine	EN300-23704489-1.0g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	1.0g	$256.0	2024-06-19
Enamine	EN300-23704489-2.5g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	2.5g	$503.0	2024-06-19
Enamine	EN300-23704489-5.0g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	5.0g	$743.0	2024-06-19
Enamine	EN300-23704489-10.0g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	10.0g	$1101.0	2024-06-19
Enamine	EN300-23704489-1g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	1g	$256.0	2023-09-15
Enamine	EN300-23704489-5g	2-[2-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1688686-12-5	95%	5g	$743.0	2023-09-15